3-chloro-2-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-2-methyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C14H16ClN3O2S2/c1-10-12(15)3-2-4-13(10)22(19,20)17-11-5-7-18(9-11)14-16-6-8-21-14/h2-4,6,8,11,17H,5,7,9H2,1H3
• InChI Key: DHWWUEDFSVPEPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NC2CCN(C2)C3=NC=CS3
• Molecular Formula: C14H16ClN3O2S2
• Molecular Weight: 357.9 g/mol

Description

“3-chloro-2-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzenesulfonamide” is an organic compound. It belongs to the class of organic compounds known as benzenesulfonamides. This compound has immense potential for scientific exploration and research applications.

Molecular Structure Analysis

The molecular formula of this compound is C14H16ClN3O2S2 and its molecular weight is 357.87. The thiazole ring in the molecule consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Physical And Chemical Properties Analysis

The compound is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents. It is clear pale yellow liquid.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives have been investigated for their antimicrobial properties. This compound may exhibit antibacterial, antifungal, and antiviral effects. .

Anti-Inflammatory and Analgesic Properties

Thiazoles have demonstrated anti-inflammatory and analgesic activities. This compound could be relevant in managing pain and inflammation. .

Antitumor and Cytotoxic Effects

Thiazole-containing compounds have shown promise as antitumor agents. This compound might have cytotoxic activity against cancer cells. .

Neuroprotective Potential

Some thiazole derivatives exhibit neuroprotective effects. This compound could play a role in preserving neuronal health and preventing neurodegenerative conditions. .

Antihypertensive Activity

Thiazoles have been explored for their antihypertensive properties. .

Other Applications

Beyond the mentioned fields, thiazoles have been associated with various activities, including antiallergic, anti-HIV, and anticonvulsant effects. .

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biochemical pathways and enzymes or stimulate/block the receptors in the biological systems . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo various reactions, potentially contributing to its biological activity.

Biochemical Pathways

They can also stimulate or block receptors in biological systems , potentially leading to a wide range of downstream effects.

Pharmacokinetics

The solubility of a compound in water and other solvents can influence its bioavailability .

Result of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .